Cas no 1008512-23-9 (Fmoc-l-lys(boc2-aoa)-oh)

• Product Name: Fmoc-l-lys(boc2-aoa)-oh
• CAS No: 1008512-23-9
• MF: C₃₃H₄₃N₃O₁₀
• MW: 641.708629846573
• CID: 2162780
• PubChem ID: 24787212
• Update Time: 2025-08-04

Fmoc-l-lys(boc2-aoa)-oh Chemical and Physical Properties

Names and Identifiers

• Fmoc-l-lys(boc2-aoa)-oh
• Fmoc-Lys((Boc)2-Aoaa)-OH
• Nalpha-Fmoc-Nepsilon-bis(Boc-aminooxy)acetamido-L-Lysine
• 1008512-23-9
• MFCD18427299
• (S)-14-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxycarbonyl)-2,2-dimethyl-4,8-dioxo-3,6-dioxa-5,9-diazapentadecan-15-oic acid
• AKOS030212500
• E70960
• (2S)-6-[[2-[bis[(2-methylpropan-2-yl)oxycarbonyl]amino]oxyacetyl]amino]-2-(9H-fluoren-9-ylmethoxycarbonylamino)hexanoic acid
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-epsilon-[bis(t-butyloxycarbonyl)-aminooxy-acetyl]-L-lysine (Fmoc-L-Lys(Boc2-Aoa)-OH)

• Inchi： 1S/C33H43N3O10/c1-32(2,3)45-30(41)36(31(42)46-33(4,5)6)44-20-27(37)34-18-12-11-17-26(28(38)39)35-29(40)43-19-25-23-15-9-7-13-21(23)22-14-8-10-16-24(22)25/h7-10,13-16,25-26H,11-12,17-20H2,1-6H3,(H,34,37)(H,35,40)(H,38,39)/t26-/m0/s1
• InChI Key： ALGUUBFSURDOAV-SANMLTNESA-N
• SMILES： O(C(N[C@H](C(=O)O)CCCCNC(CON(C(=O)OC(C)(C)C)C(=O)OC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 641.29484458g/mol
• Monoisotopic Mass: 641.29484458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 46
• Rotatable Bond Count: 17
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 170
• XLogP3: 5.2

Experimental Properties

• Density: 1.241±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (5.4E-4 g/L) (25 ºC),

Additional information on Fmoc-l-lys(boc2-aoa)-oh

Professional Introduction to Fmoc-l-lys(boc2-aoa)-oh and Its Significance in Modern Chemical Biology

The compound with the CAS number 1008512-23-9 corresponds to the product name Fmoc-l-lys(boc2-aoa)-oh, a critical intermediate in the synthesis of peptides and proteins. This compound plays a pivotal role in the field of chemical biology, particularly in the development of therapeutic agents and research tools. The structure of Fmoc-l-lys(boc2-aoa)-oh features a combination of protective groups that facilitate its use in solid-phase peptide synthesis (SPPS), making it an invaluable tool for chemists and biologists alike.

In recent years, advancements in peptide chemistry have led to the development of more sophisticated synthetic strategies, enabling the production of complex biomolecules with high precision. The use of Fmoc (fluorenylmethyloxycarbonyl) and Boc (tert-butoxycarbonyl) protecting groups has become standard practice in SPPS due to their stability and ease of removal. The specific modification boc2-aoa in the name Fmoc-l-lys(boc2-aoa)-oh refers to a protected form of lysine that incorporates both Boc and 2-aminoxyacetic acid (AOA) residues. This dual protection strategy allows for selective deprotection at different stages of peptide synthesis, enhancing the overall efficiency of the process.

The significance of Fmoc-l-lys(boc2-aoa)-oh is further underscored by its applications in drug discovery and development. Peptides have emerged as a diverse class of therapeutic agents, with applications ranging from antimicrobial drugs to targeted cancer therapies. The ability to synthesize custom peptides with high fidelity is crucial for developing novel treatments. The compound’s role in facilitating this synthesis makes it an essential component in pharmaceutical research.

Recent studies have highlighted the importance of protecting groups in peptide synthesis, particularly in cases where multiple functional groups are present. The combination of Boc and AOA in Fmoc-l-lys(boc2-aoa)-oh allows for precise control over deprotection steps, minimizing side reactions and improving yield. This has been particularly beneficial in the synthesis of complex peptides that require multiple rounds of protection and deprotection.

The use of Fmoc-l-lys(boc2-aoa)-oh has also been explored in the development of protease inhibitors, which are critical for treating various diseases, including HIV and hepatitis C. Protease inhibitors work by binding to and inhibiting the activity of specific proteases, thereby preventing the cleavage of precursor proteins into active forms. The ability to synthesize these inhibitors with high precision is essential for their efficacy.

In addition to its applications in drug development, Fmoc-l-lys(boc2-aoa)-oh has found utility in basic research. Peptide-based probes are widely used to study protein-protein interactions, enzyme mechanisms, and cellular signaling pathways. The compound’s versatility makes it a valuable tool for researchers seeking to unravel the complexities of biological systems.

The future prospects for Fmoc-l-lys(boc2-aoa)-oh are promising, with ongoing research aimed at optimizing its synthetic pathways and expanding its applications. Innovations in solid-phase peptide synthesis continue to emerge, offering new possibilities for peptide-based therapeutics and research tools. As our understanding of biological systems grows, so too will the demand for high-quality peptide intermediates like Fmoc-l-lys(boc2-aoa)-oh.

The compound’s role in advancing chemical biology is undeniable. Its ability to facilitate efficient peptide synthesis has made it an indispensable tool for researchers worldwide. As new applications are discovered and developed, the importance of intermediates like Fmoc-l-lys(boc2-aoa)-oh will only continue to grow.